Cas no 13048-95-8 (N4-Methyl-2'-O-methyl-cytidine)
N4-Methyl-2'-O-methyl-cytidine is a modified nucleoside derivative characterized by methylation at both the N4 position of the cytosine base and the 2'-hydroxyl group of the ribose sugar. This dual modification enhances its stability against enzymatic degradation, making it particularly valuable for applications in oligonucleotide synthesis, such as siRNA and antisense therapeutics. The 2'-O-methyl group improves nuclease resistance, while the N4-methylation can influence base-pairing properties and duplex stability. These features make it a useful building block for designing RNA analogs with tailored pharmacokinetic and pharmacodynamic profiles. Its high purity and well-defined structure ensure reproducibility in research and therapeutic development.
13048-95-8 structure
Product Name:N4-Methyl-2'-O-methyl-cytidine
CAS No:13048-95-8
MF:C11H17N3O5
MW:271.269782781601
CID:212604
PubChem ID:3080688
Update Time:2025-05-28
N4-Methyl-2'-O-methyl-cytidine Chemical and Physical Properties
Names and Identifiers
-
- Cytidine,N-methyl-2'-O-methyl-
- 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)pyrimidin-2-one
- N(4), O(2')-Dimethylcytidine
- N-methyl-2'-O-methylcytidine
- N,2'-O-Dimethylcytidine
- N4-Methyl-2'-O-Methyl-cytidine
- N(4), O(2/')-Dimethylcytidine
- N4-Methyl-2'-O-methylcytidine
- 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)-1,2-dihydropyrimidin-2-one
- SCHEMBL14917408
- n4-methyl-2' -O-methyl cytidine
- BS-52281
- A900364
- 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
- Cytidine, N-methyl-2'-O-methyl-
- E77901
- DTXSID00156571
- 13048-95-8
- DA-65770
- DTXCID9079062
- N4-Methyl-2'-O-methyl-cytidine
-
- Inchi: 1S/C11H17N3O5/c1-12-7-3-4-14(11(17)13-7)10-9(18-2)8(16)6(5-15)19-10/h3-4,6,8-10,15-16H,5H2,1-2H3,(H,12,13,17)/t6-,8-,9-,10-/m1/s1
- InChI Key: BNXGRQLXOMSOMV-PEBGCTIMSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)NC)=O)OC)O
Computed Properties
- Exact Mass: 271.11691
- Monoisotopic Mass: 271.116821
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.2
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 475.4°Cat760mmHg
- Flash Point: 241.3°C
- Refractive Index: 1.636
- Solubility: Slightly soluble (18 g/l) (25 º C),
- PSA: 103.62
N4-Methyl-2'-O-methyl-cytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B426598-1mg |
N4-Methyl-2'-O-methyl-cytidine |
13048-95-8 | 1mg |
$ 51.00 | 2023-09-08 | ||
| TRC | B426598-2mg |
N4-Methyl-2'-O-methyl-cytidine |
13048-95-8 | 2mg |
$ 63.00 | 2023-09-08 | ||
| TRC | B426598-10mg |
N4-Methyl-2'-O-methyl-cytidine |
13048-95-8 | 10mg |
$ 184.00 | 2023-09-08 | ||
| eNovation Chemicals LLC | Y1238615-100mg |
Cytidine, N-methyl-2'-O-methyl- |
13048-95-8 | 97% | 100mg |
$125 | 2024-06-08 | |
| Ambeed | A374091-100mg |
1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one |
13048-95-8 | 97% | 100mg |
$83.0 | 2025-02-20 | |
| Ambeed | A374091-250mg |
1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one |
13048-95-8 | 97% | 250mg |
$140.0 | 2025-02-20 | |
| Ambeed | A374091-1g |
1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one |
13048-95-8 | 97% | 1g |
$376.0 | 2025-02-20 | |
| Ambeed | A374091-25mg |
1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one |
13048-95-8 | 97% | 25mg |
$29.0 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1238615-25mg |
Cytidine, N-methyl-2'-O-methyl- |
13048-95-8 | 97% | 25mg |
$75 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1238615-250mg |
Cytidine, N-methyl-2'-O-methyl- |
13048-95-8 | 97% | 250mg |
$180 | 2024-06-08 |
N4-Methyl-2'-O-methyl-cytidine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:13048-95-8)N4-Methyl-2'-O-methyl-cytidine
Order Number:LE16320
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
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Amadis Chemical Company Limited
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(CAS:13048-95-8)N4-Methyl-2'-O-methyl-cytidine
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Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:05
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NewCan Biotech Limited
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(CAS:13048-95-8)N4-Methyl-2'-O-Methyl-cytidine
Order Number:NC9133
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:16
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